Cas no 1201935-78-5 (N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide)

N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide structure
1201935-78-5 structure
Product Name:N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide
CAS No:1201935-78-5
MF:C7H10N4O3
MW:198.179300785065
CID:2148426
Update Time:2023-08-04

N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N,N,1-trimethyl-4-nitropyrazole-3-carboxamide
    • 1H-Pyrazole-3-carboxamide,N,N,1-trimethyl-4-nitro-
    • VLBWQUCXEBPOSE-UHFFFAOYSA-N
    • 1H-Pyrazole-3-carboxamide, N,N,1-trimethyl-4-nitro-
    • 1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid dimethylamide
    • N,N,1-Trimethyl-4-nitropyrazole-3-carboxamide
    • Inchi: 1S/C7H10N4O3/c1-9(2)7(12)6-5(11(13)14)4-10(3)8-6/h4H,1-3H3
    • InChI Key: VLBWQUCXEBPOSE-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CN(C)N=1)[N+](=O)[O-])N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Topological Polar Surface Area: 84
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